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Compound of Interest

Compound Name: Sophoraflavanone |

Cat. No.: B1164414

Essential Safety and Handling Guide for
Sophoraflavanone |

This guide provides immediate and essential safety, handling, and disposal information for
Sophoraflavanone I. Given the limited availability of a specific Safety Data Sheet (SDS) for
Sophoraflavanone I, this information is based on the safety profile of the closely related
compound, Sophoraflavanone G, and general best practices for handling powdered chemical
compounds in a laboratory setting. Researchers, scientists, and drug development
professionals should handle this substance with caution in a controlled laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure when handling
Sophoraflavanone I. The following PPE is mandatory:

o Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are
essential to prevent contact with airborne powder or splashes. A face shield should be worn
in addition to goggles when there is a significant risk of splashing.[1][2][3]

» Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. For
prolonged handling or when working with solutions, consider double-gloving or using gloves
with a higher level of chemical resistance.[2][3] Gloves should be inspected for any signs of
degradation or perforation before use.
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» Respiratory Protection: Due to the potential for respiratory irritation from fine powders, a
NIOSH-approved respirator is recommended, especially when weighing or transferring the
compound, or any activity that could generate dust. The specific type of respirator should be
determined by a thorough risk assessment of the planned procedure. All work with the
powder should be conducted in a certified chemical fume hood or a glove box to minimize
inhalation exposure.

o Protective Clothing: A buttoned lab coat, preferably one that is flame-resistant, should be
worn to protect the skin and clothing. Ensure that clothing provides full coverage of the arms.

» Footwear: Closed-toe and closed-heel shoes are mandatory in any laboratory setting where
hazardous chemicals are handled.

Quantitative Data Summary

Due to the absence of specific toxicological and physical data for Sophoraflavanone I, the
following table provides general safety information based on Sophoraflavanone G and other
related flavonoids. These values should be considered as guidelines, and a conservative
approach to safety is strongly advised.
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Parameter

Value/lRecommendation

Notes and Citations

Sophoraflavanone | is a type of

Chemical Class Flavonoid )
flavonoid compound.
Based on the typical
Appearance Solid powder characteristics of similar

flavonoid compounds.

Occupational Exposure Limit
(OEL)

Not established

In the absence of specific data,
a conservative approach
should be taken to minimize

exposure.

Primary Hazards

Harmful if swallowed, may
cause skin and serious eye
irritation, and may cause

respiratory irritation.

Based on the hazard
statements for similar chemical

compounds.

Storage Temperature

-20°C

Recommended storage
temperature for
Sophoraflavanone G to ensure

stability.

Operational Plan: Step-by-Step Handling Procedures

e Preparation:

o Before handling, ensure that all necessary PPE is readily available and in good condition.

o Designate a specific area for handling Sophoraflavanone I, such as a chemical fume

hood or a glove box, to control airborne particles.

o Verify that safety equipment, including an eyewash station and a safety shower, is

accessible and operational.

e Weighing and Aliquoting:
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o When weighing the powdered compound, use a balance inside a ventilated enclosure or a
chemical fume hood to prevent the dispersion of dust.

o Use appropriate tools, such as a chemical spatula, for transferring the powder.

e Solution Preparation:
o When dissolving the compound, slowly add the solid to the solvent to prevent splashing.
o If the solvent is volatile, ensure that the solution is prepared within a fume hood.

e Post-Handling:
o After handling is complete, decontaminate the work area thoroughly.

o Carefully remove and dispose of gloves and any other disposable PPE in the designated
hazardous waste container.

o Wash hands and any exposed skin thoroughly with soap and water.

Disposal Plan

e Waste Collection: All solid waste contaminated with Sophoraflavanone I, including used
gloves, weigh boats, and paper towels, should be collected in a clearly labeled, sealed
container for hazardous chemical waste.

» Liquid Waste: Solutions containing Sophoraflavanone I should be collected in a separate,
labeled hazardous waste container. Do not dispose of solutions down the drain.

o Disposal Method: All waste must be disposed of through an approved hazardous waste
disposal program, following all local, state, and federal regulations.

Spill Procedures
o Small Spills:

o Alert personnel in the immediate vicinity.
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[e]

Wearing appropriate PPE, gently cover the spill with an absorbent material, such as
vermiculite or a chemical spill powder, to avoid creating dust.

[e]

Carefully scoop the absorbed material into a sealed container for hazardous waste.

o

Clean the spill area with a suitable decontaminating solution and wipe with paper towels.

[¢]

Place all cleanup materials into the hazardous waste container.

e Large Spills:
o Evacuate the area immediately.

o Alert your institution's environmental health and safety (EHS) office and follow their
emergency procedures.

o Prevent entry into the affected area until it has been deemed safe by trained personnel.

Experimental Workflow Diagram

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Prepa

ration

N
N
N
\
\
\

\ .

\,  If §pill Occurs
\
T \

\ \
Handling \
\\\ \‘
/ ~Jf Spill Occurs |
N
N ¥
Gecontaminate Work Surfaca [

Groperly Remove and Dispose of PPE] [

[Wash Hands Thoroughla

Post-Handling Spill Response
[ ¥

)

Figure 1. Safe Handling Workflow for Sophoraflavanone |

Waste Disposal

Click to download full resolution via product page
Caption: Safe Handling Workflow for Sophoraflavanone I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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